Cas no 946356-31-6 (1-(4-methoxyphenyl)-3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea)

• Product Name: 1-(4-methoxyphenyl)-3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea
• CAS No: 946356-31-6
• MF: C₂₂H₂₅N₅O₃
• MW: 407.465604543686
• CID: 6336399
• PubChem ID: 42474693
• Update Time: 2025-06-14

1-(4-methoxyphenyl)-3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea
• AKOS024648799
• F2444-0537
• 1-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(4-methoxyphenyl)urea
• 946356-31-6
• 1-(4-methoxyphenyl)-3-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea
• 1-(4-methoxyphenyl)-3-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]urea

• Inchi： 1S/C22H25N5O3/c1-14(2)30-21-13-20(23-15(3)24-21)25-16-5-7-17(8-6-16)26-22(28)27-18-9-11-19(29-4)12-10-18/h5-14H,1-4H3,(H,23,24,25)(H2,26,27,28)
• InChI Key： PJRRMXINHCBTPD-UHFFFAOYSA-N
• SMILES： O(C1=CC(=NC(C)=N1)NC1C=CC(=CC=1)NC(NC1C=CC(=CC=1)OC)=O)C(C)C

Computed Properties

• Exact Mass: 407.19573968g/mol
• Monoisotopic Mass: 407.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-methoxyphenyl)-3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea

Comprehensive Overview of 1-(4-methoxyphenyl)-3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea (CAS No. 946356-31-6)

The compound 1-(4-methoxyphenyl)-3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea, with CAS No. 946356-31-6, is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a methoxyphenyl group and a pyrimidinylamino moiety, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The pyrimidine core of this compound aligns with the structural motifs commonly found in FDA-approved drugs, making it a subject of intense study. Its propan-2-yloxy side chain further enhances its bioavailability, a key factor in drug development. This has led to increased searches for "pyrimidine-based therapeutics" and "urea derivatives in drug discovery," reflecting the growing interest in this niche.

From a synthetic chemistry perspective, the preparation of 1-(4-methoxyphenyl)-3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These methods are well-documented in peer-reviewed journals, catering to queries like "synthesis of urea derivatives" and "optimization of pyrimidine reactions." The compound's CAS No. 946356-31-6 serves as a critical identifier in chemical databases, facilitating its traceability in academic and industrial settings.

The pharmacological profile of this compound is equally compelling. Preliminary studies suggest its affinity for protein kinases, which are implicated in diseases such as cancer and inflammatory disorders. This aligns with trending searches for "kinase inhibitors for oncology" and "anti-inflammatory small molecules." Its methoxyphenyl group may contribute to its metabolic stability, a hot topic in discussions about "improving drug half-life." Researchers are also exploring its potential in combination therapies, a strategy gaining traction in personalized medicine.

Beyond its therapeutic potential, 1-(4-methoxyphenyl)-3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea is a valuable tool in chemical biology. Its ability to selectively bind to specific kinases makes it a useful probe for elucidating signaling pathways. This has spurred interest in "chemical probes for kinase research" and "mechanistic studies of urea compounds." The compound's structural versatility also opens doors for medicinal chemistry optimizations, addressing queries like "scaffold modification for enhanced efficacy."

In conclusion, 1-(4-methoxyphenyl)-3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea (CAS No. 946356-31-6) represents a multifaceted compound with broad applications in drug discovery and biochemical research. Its relevance to contemporary topics such as targeted therapy, kinase inhibition, and structure-activity relationships ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to contribute significantly to the development of next-generation therapeutics.